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Compound of Interest

Compound Name: 2-Methyloctane

Cat. No.: B1294640

Essential Safety and Handling Guide for 2-
Methyloctane

This guide provides critical safety, handling, and disposal procedures for 2-Methyloctane,
tailored for laboratory and research professionals. Adherence to these protocols is essential for
ensuring personal safety and regulatory compliance.

Understanding the Hazards

2-Methyloctane is a flammable, colorless liquid.[1][2] The primary hazards associated with this
chemical are its flammability and the risk of aspiration.[1][3] It is classified as a Flammable
Liquid, Category 3, and an Aspiration Hazard, Category 1.[1] Inhalation of vapors or direct
contact may cause irritation.[3][4]

Chemical and Physical Properties

A summary of key quantitative data for 2-Methyloctane is presented below. Understanding
these properties is crucial for safe handling and storage.
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Property Value
Molecular Formula CaH20
Molecular Weight 128.26 g/mol

Boiling Point 140-144 °C (284-291 °F)[5]
Melting Point -80.1 °C (-112.2 °F)[1]
Density 0.714 g/mL at 20 °C (68 °F)[5]

Vapor Pressure

6.21 mmHg[1]

Flash Point

26 °C (78.8 °F) - closed cup[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Methyloctane to minimize exposure and

ensure safety.

Protection Type

Specification

Rationale

Hand Protection

Chemical-impermeable gloves

To prevent skin contact.[3]

(e.g., Nitrile rubber).

) Safety glasses with side- To protect eyes from splashes.
Eye/Face Protection ) )
shields or chemical goggles. [5]
Flame-retardant, anti-static To protect skin and prevent
Skin and Body protective clothing or a lab ignition from static discharge.
coat. [5]

Respiratory Protection

Required when vapors or

aerosols are generated. Use

To prevent inhalation of

an air-purifying respirator

harmful vapors.[5][7]

(APR) with organic vapor

cartridges.

Operational Plan: Step-by-Step Handling Protocol
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Preparation:

Ventilation: Always handle 2-Methyloctane in a well-ventilated area, preferably within a
chemical fume hood.[3]

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot
surfaces.[3][5] Post "No Smoking" signs.

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[3][5] All tools
must be non-sparking.[3]

Static Control: Ground and bond all containers and receiving equipment to prevent static
electricity buildup, which can be an ignition source.[5][8]

PPE: Don the appropriate PPE as specified in the table above.

Handling:

Dispensing: When transferring the liquid, pour slowly to minimize splashing and vapor
generation. Keep the container tightly closed when not in use.[3]

Avoidance: Avoid contact with skin and eyes and prevent inhalation of vapors.[3]

In Case of a Spill:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ignition Sources: Remove all sources of ignition immediately.[3][3]

Containment: Stop the leak if it is safe to do so. Contain the spill using a liquid-absorbent,
non-combustible material (e.g., Chemizorb®, sand, or earth).[5][9] Do not let the chemical
enter drains or sewer systems.[3]

Collection: Use spark-free tools to collect the absorbed material and place it into a suitable,
sealed container for disposal.[9]

Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.
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Workflow for Handling 2-Methyloctane
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Caption: A logical workflow for the safe handling of 2-Methyloctane.
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

+ Waste Collection: Collect all waste material, including used absorbent from spills, in original
or other suitable, tightly sealed, and properly labeled containers.[3][5] Do not mix with other
waste.[5]

» Contaminated PPE: Handle contaminated clothing and disposable PPE as hazardous waste.

o Container Disposal: Empty containers may retain product residue and should be treated as
hazardous.[8] They can be triply rinsed (or equivalent) and offered for recycling or
reconditioning.[3] Alternatively, puncture the container to prevent reuse and dispose of it in a
sanitary landfill.[3]

» Licensed Disposal: All waste must be disposed of via a licensed chemical destruction plant
or through controlled incineration with flue gas scrubbing.[3] Do not discharge into sewers,
waterways, or contaminate soil.[3][8]

o Regulatory Compliance: All disposal activities must adhere strictly to local, state, and federal
regulations.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Methyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294640#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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